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Compound of Interest |

1-Cyclohexylpropan-2-amine
Compound Name:

hydrochloride
CAS No.: 64011-62-7
Cat. No.: B7911097

Get Quote

For researchers, scientists, and professionals in drug development, the integrity of analytical

data is paramount. This hinges on the quality of the reference standards used for instrument
calibration, method validation, and quality control.[1] This guide provides an in-depth technical
comparison of the characterization of 1-Cyclohexylpropan-2-amine reference standards,
contrasting a comprehensively characterized standard with a hypothetical alternative.

1-Cyclohexylpropan-2-amine, also known as perhydroamphetamine, is a chiral amine with
applications in pharmaceutical research.[2][3] Its proper identification and the determination of
its purity are crucial for its use as a reference standard.[3] A rigorous characterization process
ensures the reliability of any subsequent analytical measurements.[4] This guide will walk
through a multi-technique approach to characterization, highlighting the importance of each
method and providing comparative data.

The molecular structure of 1-Cyclohexylpropan-2-amine is presented below:
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Data Interpretation

Sample Preparation GC-MS Analysis
Impurity Identification
Reference Standard |—>| Derivatization with BSTFA/TMCS |—>| Injection into GC |—>| Chromatographic Separation |—>| Electron lonization |—>| Mass Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b7911097/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-characterization-of-1-cyclohexylpropan-2-amine-reference-standards
https://www.benchchem.com/product/b7911097?utm_src=pdf-custom-synthesis#bc-rfq
https://synthinkchemicals.com/usp-reference-standards-quality-accuracy-pharmaceutical-analysis/
https://cymitquimica.com/products/IN-DA00DKAH/54704-34-6/1-cyclohexylpropan-2-amine/
https://www.chemwhat.com/2s-1-cyclohexylpropan-2-amine-cas-5913-12-2/
https://www.intertek.com/pharmaceutical/analysis/reference-standards/
https://www.benchchem.com/product/b7911097/docs#a-comparative-guide-to-the-characterization-of-1-cyclohexylpropan-2-amine-reference-standards
https://www.benchchem.com/product/b7911097/docs#a-comparative-guide-to-the-characterization-of-1-cyclohexylpropan-2-amine-reference-standards
https://www.benchchem.com/product/b7911097/docs#a-comparative-guide-to-the-characterization-of-1-cyclohexylpropan-2-amine-reference-standards
https://www.benchchem.com/product/b7911097/docs#a-comparative-guide-to-the-characterization-of-1-cyclohexylpropan-2-amine-reference-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7911097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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